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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B12373945 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(1R)-AZD-1480 is a potent and selective, ATP-competitive inhibitor of Janus kinase 1 (JAK1)

and JAK2, with IC50 values of 1.3 nM and <0.4 nM, respectively.[1] Its ability to block the

JAK/STAT signaling pathway makes it a valuable tool for investigating cellular processes

regulated by this pathway and for preclinical studies in oncology and immunology.[2][3] This

document provides detailed protocols for the dissolution and application of (1R)-AZD-1480 in

cell culture experiments.

Data Presentation
Solubility of (1R)-AZD-1480
(1R)-AZD-1480 exhibits solubility in several organic solvents suitable for cell culture

applications, with dimethyl sulfoxide (DMSO) being the most common choice for preparing

high-concentration stock solutions. It is important to use fresh, anhydrous DMSO as its

hygroscopic nature can reduce the solubility of the compound.[2]
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO ≥93.8 ~269

Fresh, anhydrous

DMSO is

recommended.[2]

DMSO 70 200.7

Moisture-absorbing

DMSO reduces

solubility.[2]

DMSO 34.88 100 ---

Ethanol 34.88 100 ---

Ethanol ≥4.57 ~13.1
Requires sonication

and warming.

Water <2.56 <7.3 Practically insoluble.

Molecular Weight of (1R)-AZD-1480: 348.77 g/mol

Recommended Working Concentrations
The effective concentration of (1R)-AZD-1480 can vary significantly depending on the cell type

and the specific experimental endpoint. Based on published literature, typical working

concentrations range from the nanomolar to the low micromolar scale. For instance, a

concentration of 5 µM has been shown to induce G2/M arrest and cell death by inhibiting

Aurora kinases.[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (1R)-AZD-1480 in DMSO,

a common starting point for most in vitro experiments.[4]

Materials:
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(1R)-AZD-1480 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weighing: Accurately weigh a specific amount of (1R)-AZD-1480 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 3.488 mg of the compound (Molecular

Weight = 348.77 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed (1R)-AZD-
1480. For the example above, add 1 mL of DMSO.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) can aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[1][5]

Preparation of Working Solutions for Cell Treatment
This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM (1R)-AZD-1480 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM (1R)-AZD-1480 stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accuracy, especially for lower concentrations,

perform serial dilutions. For example, to prepare a 1 µM working solution from a 10 mM

stock, you can perform a 1:100 dilution followed by a 1:10 dilution.

Final Dilution: Directly dilute the stock solution into the pre-warmed cell culture medium to

achieve the final desired concentration. For instance, to make 10 mL of medium with a final

concentration of 1 µM (1R)-AZD-1480, add 1 µL of the 10 mM stock solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This consists of

cell culture medium containing the same final concentration of DMSO as the highest

concentration of (1R)-AZD-1480 used. Typically, the final DMSO concentration should be

kept below 0.5% (v/v) to avoid solvent-induced cellular toxicity.[6]

Immediate Use: Use the freshly prepared working solutions to treat your cells immediately.

Mandatory Visualization
(1R)-AZD-1480 Signaling Pathway
(1R)-AZD-1480 is a potent inhibitor of the JAK1/2 kinases, which are key components of the

JAK/STAT signaling pathway. This pathway is activated by various cytokines and growth factors

and plays a critical role in cell proliferation, survival, and differentiation.[7][8] Upon cytokine

binding to its receptor, associated JAKs are activated and phosphorylate the receptor, creating

docking sites for STAT proteins. JAKs then phosphorylate the STATs, leading to their

dimerization, nuclear translocation, and subsequent regulation of target gene expression.[2][3]

(1R)-AZD-1480 exerts its effect by blocking the kinase activity of JAK1 and JAK2, thereby

inhibiting the downstream phosphorylation of STATs and the subsequent signaling cascade.[4]

[9]
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Caption: Mechanism of action of (1R)-AZD-1480 in the JAK/STAT signaling pathway.

Experimental Workflow for Dissolving (1R)-AZD-1480
The following diagram illustrates the key steps for preparing (1R)-AZD-1480 solutions for cell

culture experiments, from the powdered compound to the final working solution.
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Caption: Workflow for the preparation of (1R)-AZD-1480 solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12373945?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/AZD-1480.html
https://www.selleckchem.com/products/AZD1480.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2812011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2812011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3216671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3216671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3717306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3717306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255510/
https://pubmed.ncbi.nlm.nih.gov/25216185/
https://pubmed.ncbi.nlm.nih.gov/25216185/
https://www.researchgate.net/publication/51645675_Antiangiogenic_and_Antimetastatic_Activity_of_JAK_Inhibitor_AZD1480
https://www.benchchem.com/product/b12373945#how-to-dissolve-1r-azd-1480-for-cell-culture-experiments
https://www.benchchem.com/product/b12373945#how-to-dissolve-1r-azd-1480-for-cell-culture-experiments
https://www.benchchem.com/product/b12373945#how-to-dissolve-1r-azd-1480-for-cell-culture-experiments
https://www.benchchem.com/product/b12373945#how-to-dissolve-1r-azd-1480-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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